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Compound of Interest

Compound Name: Aminomethanol

Cat. No.: B12090428 Get Quote

For Immediate Reference: Aminomethanol is an unstable compound that readily decomposes

in aqueous solutions. Therefore, its disposal procedure is dictated by the safe handling and

disposal of its hazardous decomposition products, primarily formaldehyde and ammonia. This

guide provides essential safety and logistical information for the proper management and

disposal of aminomethanol solutions within a research and development setting.

Immediate Safety and Hazard Information
Aminomethanol itself is not commercially available as a stable product due to its short half-life

in aqueous environments.[1][2] Laboratory preparations of aminomethanol will result in a

solution containing formaldehyde, ammonia, and unreacted starting materials. The primary

hazards are associated with these decomposition and precursor chemicals.

Key Hazards:

Toxicity: Formaldehyde is a known carcinogen and is toxic if inhaled, ingested, or absorbed

through the skin.

Corrosivity: Ammonia is corrosive and can cause severe skin burns and eye damage.[3]

Flammability: If organic solvents are used in the synthesis, the waste may be flammable.[4]

Reactivity: Aminomethanol formation is an exothermic reaction.[5]
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Personal Protective Equipment (PPE)
When handling aminomethanol solutions or its waste, the following PPE is mandatory:

PPE Category Specification

Eye Protection Chemical splash goggles and a face shield.

Hand Protection
Nitrile or butyl rubber gloves (double-gloving is

recommended).

Body Protection Flame-retardant lab coat.

Respiratory
Work should be conducted in a certified

chemical fume hood.

Aminomethanol Waste Disposal Plan: Step-by-Step
Protocol
Proper disposal of aminomethanol waste is critical to ensure the safety of laboratory

personnel and to maintain environmental compliance.

Experimental Protocol: Aminomethanol Waste Disposal
Waste Identification and Segregation:

Identify the waste stream as "Hazardous Chemical Waste."

Specifically, it should be labeled as "Toxic Corrosive Liquid Waste" and, if applicable,

"Flammable Liquid Waste."

Do not mix aminomethanol waste with other waste streams, especially acidic solutions,

which can cause the rapid evolution of ammonia gas.

Container Selection:

Use a designated, chemically-resistant waste container (e.g., high-density polyethylene or

glass).
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The container must have a secure, leak-proof screw cap.

Ensure the container is clean and dry before adding waste.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents: "Aminomethanol (in solution, contains Formaldehyde and

Ammonia)."

List the approximate concentrations of the major components.

Include the date when waste was first added to the container.

Accumulation and Storage:

Keep the waste container tightly closed at all times, except when adding waste.

Store the container in a designated satellite accumulation area that is well-ventilated and

away from ignition sources.

Ensure secondary containment is in place to capture any potential leaks or spills.

Request for Disposal:

Once the container is full (do not overfill, leave at least 10% headspace), or if the waste

has been accumulated for the maximum allowed time per institutional guidelines, contact

your institution's Environmental Health and Safety (EHS) department to arrange for

pickup.

Follow the specific procedures outlined by your EHS office for waste pickup requests.

Emergency Procedures
In the event of a spill or exposure, follow these procedures:
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. Seek immediate

medical attention.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with copious amounts of water for at

least 15 minutes. Seek immediate medical

attention.[3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[6][7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

For spills, evacuate the area and alert your institution's EHS department. Small spills within a

chemical fume hood may be cleaned up by trained personnel using appropriate absorbent

materials.

Logical Workflow for Aminomethanol Disposal
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Caption: Logical workflow for the safe disposal of aminomethanol solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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